2,4-Dichloro-5-thiazolecarboxaldehyde

• IUPAC Name: 2,4-dichloro-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C4HCl2NOS/c5-3-2(1-8)9-4(6)7-3/h1H
• InChI Key: CFEKBKCGPASOFI-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(N=C(S1)Cl)Cl
• Molecular Formula: C4HCl2NOS
• DSSTOX Substance ID: DTXSID70363391
• Molecular Weight: 182.03 g/mol
• CAS RN: 92972-48-0

Description

2,4-Dichloro-5-thiazolecarboxaldehyde (DC5TCA) is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have several biochemical and physiological effects, and has been used in various lab experiments due to its unique properties. In

Scientific Research Applications

Chemical Synthesis and Derivative Formation

2,4-Dichloro-5-thiazolecarboxaldehyde has been utilized in various chemical synthesis processes. For example, Takeda et al. (1972) described its use in the base-catalyzed condensation of α-haloaldehydes with dichloroacetates, leading to the formation of thiazole derivatives (Takeda, S. Tsuboi, S. Wada, & H. Kato, 1972). Ling (2007) synthesized 5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine from 2,4-dichloro-benzaldehyde, showing its potential in creating Schiff bases (H. Ling, 2007).

Synthesis of Biologically Active Compounds

The compound is a precursor for biologically active compounds, as highlighted by Davood et al. (2008), who developed a method for the synthesis of imidazole derivatives using 4(5)-Chloro-imidazole-5(4)-carboxaldehyde derivatives (A. Davood, E. Alipour, & A. Shafiee, 2008). Nastasă et al. (2015) synthesized new hydrazones bearing the thiazole scaffold with antimicrobial and antioxidant properties (C. Nastasă, B. Tiperciuc, M. Duma, D. Benedec, & O. Oniga, 2015).

Ionic Liquids and Organic Synthesis

Davis and Forrester (1999) reported the use of thiazolium-ion-based organic ionic liquids, which promote the benzoin condensation of benzaldehyde, showcasing another application in organic synthesis (James H. Davis & K. J. Forrester, 1999).

Stable Isotope Labeling

Lin, Salter, and Gong (2009) demonstrated the use of 5-(Hydroxymethyl)thiazole, synthesized from 2,4-thiazolidinedione, as a building block for stable isotope labeling, useful in creating biologically active compounds (R. Lin, Rhys Salter, & Yong-Xiang Gong, 2009).

Pharmaceutical Sector Applications

Denton, Berwick, and Loughlin (2016) discussed the use of 2-Chloromalonaldehyde, related to this compound, in the pharmaceutical industry for forming thiazole heterocycles, highlighting its importance in pharmaceutical materials analysis (J. R. Denton, L. Berwick, & T. Loughlin, 2016).

Mechanism of Action

While the specific mechanism of action for 2,4-Dichloro-5-thiazolecarboxaldehyde is not explicitly mentioned in the search results, it is used in the synthesis of some novel thiazolidine-2,4-dione derivatives having antimicrobial activity.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral - Eye Irrit. . It is toxic if swallowed and causes serious eye irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use personal protective equipment.

Q & A

Q1: What are the advantages of using potassium carbonate in acetonitrile for reacting 2,4-dichlorothiazole-5-carbaldehyde with secondary amines, compared to previously used methods?

A1: [] A study demonstrated that using potassium carbonate in acetonitrile at room temperature offers a more convenient and higher-yielding method for reacting 2,4-dichlorothiazole-5-carbaldehyde (2) with secondary amines. This approach surpasses the previous method, which involved deprotonation with butyllithium in tetrahydrofuran at −78°. This improved method not only simplifies the reaction procedure but also leads to increased yields of the desired 2-substituted 4-chlorothiazole-5-carbaldehyde products (3). [] This highlights the significance of optimizing reaction conditions for achieving better synthetic outcomes. You can find more details about this improved synthesis method in the paper titled "IMPROVED SYNTHESIS OF 2-SUBSTITUTED 4-CHLOROTHIAZOLE-5-CARBALDEHYDES" available here: .

Q2: How can 2,4-dichlorothiazole-5-carbaldehyde be utilized in the synthesis of thieno[2,3-d]thiazoles?

A2: [] Researchers successfully synthesized thieno[2,3-d]thiazoles by reacting 2,4-dichlorothiazole-5-carbaldehyde with ethyl 2-mercaptoacetate. [] This reaction involves the nucleophilic attack of the sulfur atom in ethyl 2-mercaptoacetate on the aldehyde carbon of 2,4-dichlorothiazole-5-carbaldehyde, followed by cyclization and elimination steps. The resulting thieno[2,3-d]thiazoles are interesting heterocyclic compounds with potential applications in various fields. This synthetic strategy demonstrates the versatility of 2,4-dichlorothiazole-5-carbaldehyde as a building block for constructing more complex heterocyclic systems. For a deeper understanding of this synthesis, refer to the paper titled "Azoles. Part 9. Synthesis of derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole and isoxazolo[3,4-d]thiazole from thiazolidine-2,4-dione" available here: .